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Compound of Interest

Compound Name:
2,6-Dibromo-4-

(trifluoromethoxy)aniline

Cat. No.: B042295 Get Quote

For immediate reference, treat 2,6-Dibromo-4-(trifluoromethoxy)aniline and any materials

contaminated with it as hazardous waste. Professional disposal through a licensed chemical

waste management company is mandatory.

This guide provides essential safety and logistical information for the proper disposal of 2,6-
Dibromo-4-(trifluoromethoxy)aniline, a specialized compound utilized in the synthesis of

agrochemicals, pharmaceuticals, and advanced materials.[1] Adherence to these procedures is

critical for ensuring laboratory safety, environmental protection, and regulatory compliance.

Hazard Profile and Safety Summary
2,6-Dibromo-4-(trifluoromethoxy)aniline is classified as a hazardous substance, causing

skin and serious eye irritation, and may cause respiratory irritation.[2] It is crucial to handle this

compound in a well-ventilated area, preferably within a chemical fume hood, while wearing

appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat.[3][4]
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Property Value Source(s)

Molecular Formula C₇H₄Br₂F₃NO [1]

Molecular Weight 334.92 g/mol [1]

Appearance
White to almost white powder

to crystal
[1]

Melting Point 70 - 73 °C [1]

GHS Hazard Statements

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H335: May cause

respiratory irritation

[2]

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of 2,6-Dibromo-4-
(trifluoromethoxy)aniline is through a licensed chemical destruction plant, which will typically

employ controlled incineration with flue gas scrubbing.[3][5]

Waste Segregation and Collection
Designated Waste Stream: All waste containing 2,6-Dibromo-4-(trifluoromethoxy)aniline,

including pure compound, reaction mixtures, and contaminated materials (e.g., gloves, filter

paper, pipette tips), must be collected as "Halogenated Organic Waste."[6]

Avoid Mixing: Do not mix this waste with non-halogenated solvents or other incompatible

waste streams such as acids, bases, or oxidizers.[7][8]

Solid vs. Liquid Waste:

Solid Waste: Collect contaminated lab supplies in a designated solid hazardous waste

container.[6]

Liquid Waste: Collect aqueous solutions containing this compound separately as

hazardous aqueous waste.[6]
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Container Selection and Labeling
Container Type: Use a chemically compatible, leak-proof container with a secure, tight-fitting

cap.[9][10] The container must be free from damage or deterioration.[9]

Labeling: Clearly label the waste container with "Hazardous Waste," "Halogenated Organic

Waste," and the full chemical name: "2,6-Dibromo-4-(trifluoromethoxy)aniline."[6][11] The

label must also include the accumulation start date.[11]

On-site Storage and Handling
Storage Location: Store the sealed waste container in a designated, cool, dry, and well-

ventilated satellite accumulation area (SAA).[6][12] This area should be away from direct

sunlight and heat.[6]

Secondary Containment: Use secondary containment, such as a larger, chemically resistant

bin, to prevent the spread of material in case of a leak.[9][12]

Incompatible Materials: Ensure that the waste is stored separately from incompatible

materials.[11]

Storage Time: Adhere to institutional and regulatory limits for on-site waste accumulation,

which is typically a maximum of six months for academic laboratories.[9][12]

Professional Disposal
Licensed Waste Disposal Service: Arrange for the collection and disposal of the hazardous

waste through your institution's Environmental Health and Safety (EH&S) office or a licensed

professional waste disposal company.[3][13]

Documentation: Maintain detailed records of waste generation, storage, and disposal for

regulatory compliance.[11]

Spill Management
In the event of a spill:

Evacuate non-essential personnel from the area.
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Ensure adequate ventilation and wear appropriate PPE.[3]

Use an inert absorbent material, such as sand or earth, to contain the spill.[14]

Carefully collect the absorbed material using non-sparking tools and place it in a labeled,

sealable container for hazardous waste disposal.[3][14]

Decontaminate the spill area.

Report the spill to your laboratory supervisor or EH&S department.[8]

Disposal Workflow Diagram
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Disposal Workflow for 2,6-Dibromo-4-(trifluoromethoxy)aniline
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Caption: A workflow for the proper disposal of 2,6-Dibromo-4-(trifluoromethoxy)aniline
waste.

Disclaimer: This information is intended as a guide and does not supersede local, state, or

federal regulations. Always consult your institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of 2,6-Dibromo-4-
(trifluoromethoxy)aniline: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b042295#2-6-dibromo-4-trifluoromethoxy-aniline-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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